Cas no 2169568-39-0 (6,7,7-trimethyl-5-oxa-9-azaspiro3.5nonane)

• Product Name: 6,7,7-trimethyl-5-oxa-9-azaspiro3.5nonane
• CAS No: 2169568-39-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6203967
• PubChem ID: 165864848
• Update Time: 2025-08-05

6,7,7-trimethyl-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 6,7,7-trimethyl-5-oxa-9-azaspiro3.5nonane
• 6,7,7-trimethyl-5-oxa-9-azaspiro[3.5]nonane
• 2169568-39-0
• EN300-1280106

• Inchi： 1S/C10H19NO/c1-8-9(2,3)7-11-10(12-8)5-4-6-10/h8,11H,4-7H2,1-3H3
• InChI Key： UQZBIRYRXKFAQW-UHFFFAOYSA-N
• SMILES： O1C(C)C(C)(C)CNC21CCC2

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 6,7,7-trimethyl-5-oxa-9-azaspiro3.5nonane

Recent Advances in the Study of 6,7,7-Trimethyl-5-oxa-9-azaspiro[3.5]nonane (CAS: 2169568-39-0)

The compound 6,7,7-trimethyl-5-oxa-9-azaspiro[3.5]nonane (CAS: 2169568-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic compound, characterized by its fused oxa-aza ring system, has been the subject of several studies aimed at exploring its synthetic pathways, biological activities, and pharmacological potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent synthetic efforts have focused on optimizing the production of 6,7,7-trimethyl-5-oxa-9-azaspiro[3.5]nonane, with particular emphasis on improving yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the spirocyclization process. This advancement not only facilitates large-scale production but also opens new avenues for structural modifications to enhance the compound's bioactivity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 6,7,7-trimethyl-5-oxa-9-azaspiro[3.5]nonane exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. Research conducted at the University of Cambridge (2024) revealed that the compound selectively targets cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, with minimal off-target effects. These findings suggest potential applications in the development of next-generation anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Further investigations into the pharmacological properties of this compound have explored its potential as a central nervous system (CNS) modulator. A recent study in Neuropharmacology (2024) reported that 6,7,7-trimethyl-5-oxa-9-azaspiro[3.5]nonane interacts with GABA_A receptors, albeit with a unique binding profile distinct from classical benzodiazepines. This interaction could pave the way for novel anxiolytic or anticonvulsant therapies with improved safety profiles.

Despite these promising developments, challenges remain in the clinical translation of 6,7,7-trimethyl-5-oxa-9-azaspiro[3.5]nonane. Pharmacokinetic studies indicate that the compound exhibits moderate oral bioavailability, necessitating further structural optimization or formulation strategies to enhance its therapeutic efficacy. Additionally, comprehensive toxicity studies are underway to evaluate its safety profile in vivo.

In conclusion, 6,7,7-trimethyl-5-oxa-9-azaspiro[3.5]nonane (CAS: 2169568-39-0) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features and diverse biological activities position it as a valuable scaffold for future medicinal chemistry efforts. Ongoing research continues to unravel its full therapeutic potential, with particular focus on its applications in inflammation and CNS disorders.